Cas no 1806148-65-1 (4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile)
4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile
-
- Inchi: 1S/C9H6F3N3O4/c1-18-7-5(2-3-13)4-14-8(6(7)15(16)17)19-9(10,11)12/h4H,2H2,1H3
- InChI Key: MZFAWYUDYKPBOA-UHFFFAOYSA-N
- SMILES: FC(OC1C(=C(C(=CN=1)CC#N)OC)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 375
- XLogP3: 1.8
- Topological Polar Surface Area: 101
4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088510-1g |
4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile |
1806148-65-1 | 97% | 1g |
$1,460.20 | 2022-04-01 |
4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile
Recent Advances in the Study of 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1806148-65-1)
The compound 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1806148-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.
One of the key areas of research has been the optimization of synthetic routes for 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis involving the nitration of a pyridine precursor followed by the introduction of the trifluoromethoxy group. The researchers reported a yield improvement of approximately 15% compared to previous methods, highlighting the compound's growing accessibility for further studies.
In terms of biological activity, preliminary screenings have revealed interesting pharmacological properties. The compound has shown moderate inhibitory effects against certain kinase enzymes, particularly those involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported an IC50 value of 2.3 μM against JAK3 kinase, suggesting potential applications in autoimmune disease treatment. However, researchers caution that further structural optimization may be necessary to improve selectivity and reduce off-target effects.
The unique electronic properties conferred by the trifluoromethoxy group have also made this compound a subject of interest in materials science. A 2024 study in ACS Applied Materials & Interfaces explored its use as a building block for organic electronic materials, demonstrating promising charge transport characteristics. This dual applicability in both biomedical and materials science underscores the compound's versatility.
Looking forward, several research groups have indicated plans to explore derivatives of 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile, particularly focusing on modifications to the acetonitrile moiety. These efforts aim to enhance biological activity while maintaining favorable physicochemical properties. The compound's CAS number (1806148-65-1) has seen a marked increase in citations over the past year, reflecting growing academic and industrial interest.
In conclusion, while research on 4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile is still in relatively early stages, the compound's unique structural features and demonstrated biological activities make it a promising candidate for further development. Continued investigation into its mechanism of action and potential therapeutic applications is warranted, with particular attention needed on improving its pharmacokinetic profile.
1806148-65-1 (4-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)